Cas no 1564684-87-2 (1-Ethyl-5-iodo-1h-pyrazole-4-carboxylic acid)

• Product Name: 1-Ethyl-5-iodo-1h-pyrazole-4-carboxylic acid
• CAS No: 1564684-87-2
• MF: C₆H₇IN₂O₂
• MW: 266.036453485489
• CID: 5746566
• PubChem ID: 104083709
• Update Time: 2025-09-25

1-Ethyl-5-iodo-1h-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-iodo-1H-pyrazole-4-carboxylicacid
• 1-ethyl-5-iodo-1H-pyrazole-4-carboxylic acid
• EN300-1124699
• 1564684-87-2
• 1H-Pyrazole-4-carboxylic acid, 1-ethyl-5-iodo-
• 1-Ethyl-5-iodo-1h-pyrazole-4-carboxylic acid

• Inchi： 1S/C6H7IN2O2/c1-2-9-5(7)4(3-8-9)6(10)11/h3H,2H2,1H3,(H,10,11)
• InChI Key： NQFJGJAYCLOXAK-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C=NN1CC

Computed Properties

• Exact Mass: 265.95523g/mol
• Monoisotopic Mass: 265.95523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 2.08±0.1 g/cm3(Predicted)
• Boiling Point: 364.5±27.0 °C(Predicted)
• pka: 2.54±0.10(Predicted)